Cas no 1448145-50-3 (5,6-difluoro-2,3-dihydro-1H-isoindole)

• Product Name: 5,6-difluoro-2,3-dihydro-1H-isoindole
• CAS No: 1448145-50-3
• MF: C₈H₇F₂N
• MW: 155.144688844681
• MDL: MFCD25970559
• CID: 4816611
• PubChem ID: 75481914
• Update Time: 2025-06-08

5,6-difluoro-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoroisoindoline
• STL490563
• 5,6-difluoro-2,3-dihydro-1H-isoindole

• MDL： MFCD25970559
• Inchi： 1S/C8H7F2N/c9-7-1-5-3-11-4-6(5)2-8(7)10/h1-2,11H,3-4H2
• InChI Key： OOTOCEVRELBOSL-UHFFFAOYSA-N
• SMILES： FC1C(=CC2CNCC=2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• XLogP3: 1.1
• Topological Polar Surface Area: 12

Additional information on 5,6-difluoro-2,3-dihydro-1H-isoindole

Research Brief on 5,6-Difluoro-2,3-dihydro-1H-isoindole (CAS: 1448145-50-3): Recent Advances and Applications

5,6-Difluoro-2,3-dihydro-1H-isoindole (CAS: 1448145-50-3) is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and oncology. Recent studies have highlighted its potential in drug discovery, owing to its unique structural properties and ability to modulate specific biological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent literature reveals that 5,6-difluoro-2,3-dihydro-1H-isoindole is primarily utilized as a building block for the development of small-molecule inhibitors and modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel kinase inhibitors, which showed promising activity against cancer cell lines. The fluorinated isoindole core was found to enhance the binding affinity of these inhibitors to their target proteins, thereby improving their therapeutic potential. Additionally, the compound's stability under physiological conditions makes it an attractive candidate for further optimization.

Another area of interest is the role of 5,6-difluoro-2,3-dihydro-1H-isoindole in the design of positron emission tomography (PET) tracers. A research group at the University of California recently reported the incorporation of this compound into a radiolabeled probe for imaging amyloid plaques in Alzheimer's disease. The probe exhibited high selectivity and binding affinity, suggesting its utility in early diagnosis and monitoring of neurodegenerative diseases. These findings underscore the versatility of 5,6-difluoro-2,3-dihydro-1H-isoindole in both therapeutic and diagnostic applications.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 5,6-difluoro-2,3-dihydro-1H-isoindole. A 2022 patent application by a leading pharmaceutical company detailed a cost-effective and environmentally friendly method for its synthesis, utilizing catalytic fluorination and ring-closing metathesis. This innovation addresses previous challenges related to yield and purity, paving the way for large-scale manufacturing. Furthermore, computational studies have provided insights into the compound's reactivity, enabling more efficient derivatization for diverse applications.

In conclusion, 5,6-difluoro-2,3-dihydro-1H-isoindole (CAS: 1448145-50-3) continues to be a focal point in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, driven by its unique structural features and functional versatility. Ongoing research is expected to uncover additional therapeutic targets and optimize its synthetic routes, further solidifying its importance in the field. For researchers and industry professionals, staying abreast of these developments is crucial for leveraging the full potential of this compound in future innovations.